Cas no 1806133-42-5 (2-Iodo-5-nitro-3-(trifluoromethoxy)pyridine-4-carbonyl chloride)

• Product Name: 2-Iodo-5-nitro-3-(trifluoromethoxy)pyridine-4-carbonyl chloride
• CAS No: 1806133-42-5
• MF: C₇HClF₃IN₂O₄
• MW: 396.446523427963
• CID: 4836965
• Update Time: 2025-06-08

2-Iodo-5-nitro-3-(trifluoromethoxy)pyridine-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-5-nitro-3-(trifluoromethoxy)pyridine-4-carbonyl chloride

• Inchi： 1S/C7HClF3IN2O4/c8-5(15)3-2(14(16)17)1-13-6(12)4(3)18-7(9,10)11/h1H
• InChI Key： BZXWXLGDRPYTKX-UHFFFAOYSA-N
• SMILES： IC1C(=C(C(=O)Cl)C(=CN=1)[N+](=O)[O-])OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 351
• XLogP3: 3.1
• Topological Polar Surface Area: 85

Additional information on 2-Iodo-5-nitro-3-(trifluoromethoxy)pyridine-4-carbonyl chloride

Introduction to 2-Iodo-5-nitro-3-(trifluoromethoxy)pyridine-4-carbonyl chloride (CAS No. 1806133-42-5) and Its Applications in Modern Chemical Biology

2-Iodo-5-nitro-3-(trifluoromethoxy)pyridine-4-carbonyl chloride, with the chemical identifier CAS No. 1806133-42-5, represents a highly versatile intermediate in the realm of pharmaceutical and agrochemical synthesis. This compound, characterized by its unique structural motifs—including an iodo substituent, a nitro group, a trifluoromethoxy group, and a carbonyl chloride functionality—has garnered significant attention in recent years due to its utility in constructing complex molecular architectures.

The nitro group in this molecule serves as a pivotal handle for further functionalization, enabling transformations such as reduction to amino groups or diazotization for subsequent coupling reactions. The trifluoromethoxy moiety introduces electronic and steric effects that can modulate the reactivity of adjacent functional groups, making it particularly valuable in designing molecules with enhanced metabolic stability or altered binding properties. The presence of the carbonyl chloride group further enhances its synthetic utility, as it readily participates in nucleophilic addition reactions, allowing for the rapid assembly of heterocyclic frameworks.

In the context of contemporary chemical biology research, this compound has found applications in the development of novel inhibitors targeting enzyme-catalyzed processes. For instance, recent studies have leveraged its reactivity to synthesize analogs of kinase inhibitors, where the precise arrangement of substituents is critical for achieving high selectivity and potency. The iodo substituent, while not directly involved in biological activity, provides a convenient site for cross-coupling reactions such as Suzuki or Stille couplings, enabling the introduction of diverse aryl or vinyl groups into the molecular scaffold.

One notable area of investigation involves the use of 2-Iodo-5-nitro-3-(trifluoromethoxy)pyridine-4-carbonyl chloride in the synthesis of antimicrobial agents. Researchers have demonstrated that modifications at the pyridine core can influence interactions with bacterial enzymes, leading to compounds with improved efficacy against resistant strains. The combination of electron-withdrawing groups like the nitro and electron-donating groups like the trifluoromethoxy moiety creates a delicate balance that can fine-tune pharmacokinetic properties.

The compound’s utility extends beyond medicinal chemistry into materials science, where its ability to undergo controlled functionalization has been exploited in designing organic electronic materials. For example, derivatives of this scaffold have been incorporated into light-emitting diodes (LEDs) and organic photovoltaics, benefiting from the electronic effects imparted by fluorinated aromatic systems. The carbonyl chloride functionality also allows for post-synthetic modifications, enabling researchers to tailor properties such as solubility or thermal stability.

Recent advances in computational chemistry have further highlighted the significance of this intermediate. Molecular modeling studies suggest that subtle variations in substitution patterns can predictably alter binding affinities to biological targets, providing a rational framework for drug design. This synergy between experimental synthesis and computational prediction underscores the importance of compounds like 2-Iodo-5-nitro-3-(trifluoromethoxy)pyridine-4-carbonyl chloride (CAS No. 1806133-42-5) in modern research.

The synthetic methodologies involving this compound have also seen refinement over time. Modern protocols now emphasize greener approaches, utilizing catalytic systems that minimize waste and improve yields. For instance, transition-metal-catalyzed cross-coupling reactions are increasingly employed to introduce desired substituents with high efficiency. Such innovations not only enhance practicality but also align with broader sustainability goals within the chemical industry.

In summary, 2-Iodo-5-nitro-3-(trifluoromethoxy)pyridine-4-carbonyl chloride represents a cornerstone intermediate in synthetic chemistry, bridging gaps between academic research and industrial applications. Its unique structural features make it indispensable for constructing biologically active molecules across multiple therapeutic areas. As research progresses, continued exploration of its reactivity will undoubtedly yield novel insights and advancements worthy of further investigation.